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For Researchers, Scientists, and Drug Development Professionals

Arlasolve™ DMI (Dimethyl Isosorbide) is a high-purity, sugar-derived solvent and carrier that
has garnered significant attention in cosmetic and pharmaceutical research for its ability to
enhance the delivery of active ingredients into the skin.[1][2] This technical guide provides an
in-depth overview of its applications, mechanisms, and the scientific evidence supporting its
use in advanced cosmetic science research.

Core Functions and Mechanism of Action

Arlasolve DMI primarily functions as a solvent and a penetration enhancer.[3][4][5] Its
mechanism is twofold: it improves the solubility of a wide range of active ingredients, both
hydrophilic and lipophilic, and it temporarily alters the polarity of the stratum corneum.[3][6] This
dual action facilitates the partitioning and diffusion of actives into the epidermis, leading to
enhanced efficacy without promoting penetration into the bloodstream.[3][7]

The key benefits of incorporating Arlasolve DMI into cosmetic formulations include:

» Enhanced Bioavailability of Actives: By improving the delivery of active ingredients,
Arlasolve DMI can increase their therapeutic effect.[7][8]
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e Reduced Irritation Potential: For potentially irritating actives like Benzoyl Peroxide (BPO),
Arlasolve DMI can reduce their concentration at the skin's surface, thereby minimizing
irritation.[9][10]

e Improved Formulation Stability: It can help to stabilize active ingredients that are susceptible

to hydrolysis and transesterification.[4][7]

o Enhanced Product Aesthetics: Arlasolve DMI is known for its non-greasy, dry skin feel,
which can improve the sensory characteristics of a formulation.[10][11]

Quantitative Data on Performance Enhancement

Numerous studies have demonstrated the significant impact of Arlasolve DMI on the
performance of cosmetic formulations. The following tables summarize key quantitative findings
from available research.
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Property Test Formulation Result Source
The Croda treatment
) with Arlasolve DMI
Cream with BPO and o
showed a significantly
) ) Arlasolve DMI vs. ) )
Skin Hydration ) greater increase in [10]
market-leading _ _
skin hydration two
treatment
hours after
application.
The formulation with
Self-tanning cream Arlasolve DMI
Tan Durability with 3.5% Arlasolve maintained a deeper [10]

DMI vs. one without

tan for a longer

period.

Experimental Protocols

Detailed methodologies are crucial for replicating and building upon existing research. The

following sections outline the protocols for key experiments cited in the literature.

Protocol 1: Evaluation of Benzoyl Peroxide (BPO)
Dissolution and Re-agglomeration

o Objective: To visually assess the ability of Arlasolve DMI to dissolve BPO and prevent its re-

agglomeration in a formulation.

o Methodology:

o Prepare three formulations containing 2.5% BPO: two commercially available acne

treatments and one test formula containing Arlasolve DML.[9]

o Place a sample of each formulation on a microscope slide.

o Examine the samples under a transmitted Brightfield and polarized light microscope at

various magnifications.[9]
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o Capture images to compare the presence and size of BPO crystals across the different
formulations. Formulations with fewer and smaller crystals indicate better dissolution and
less re-agglomeration.[9][10]

Protocol 2: Assessment of Skin Irritation Reduction

o Objective: To quantify the reduction in skin irritation caused by BPO when formulated with
Arlasolve DMI.

o Methodology:
o Recruit a panel of human subjects.

o Apply different test formulations to the volar forearms of the subjects. Test sites should
include: a 1% Sodium Lauryl Sulfate (SLS) solution (positive control), a commercial BPO
product, a BPO lotion without Arlasolve DMI, and a BPO lotion with Arlasolve DMI.[9][10]

o After a set period, perform scanning laser Doppler blood flow imaging on all test sites to
measure changes in blood flow, which is an indicator of skin irritation.[9]

o Compare the irritation levels between the different formulations. A significant reduction in
blood flow for the Arlasolve DMI-containing formula indicates reduced irritation.[9]

Protocol 3: In Vivo Evaluation of Self-Tanning Efficacy

o Objective: To assess the impact of Arlasolve DMI on the color intensity and uniformity of a
self-tanning product.

o Methodology:
o Recruit a panel of 36 human subjects.[10]

o Apply two different DHA-containing self-tanning creams to the lower legs of each panelist:
one with 3.5% Arlasolve DMI and one without.[10]

o Evaluate the color intensity and uniformity of the tan at specified time points after
application.
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o Compare the results between the two formulations to determine the effect of Arlasolve
DMI on tanning performance.[10]

Visualizing Mechanisms and Workflows

The following diagrams, created using the DOT language, illustrate key concepts and
experimental processes related to Arlasolve DMI.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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